Cas no 728929-01-9 ([(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: [(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 728929-01-9
• MF: C₂₁H₁₆ClN₃O₅
• MW: 425.821844100952
• CID: 5994087
• PubChem ID: 4214372
• Update Time: 2025-05-18

[(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033713243
• EN300-26606159
• Z19817622
• AB00718541-01
• [(4-methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate
• 728929-01-9
• [(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C21H16ClN3O5/c1-13-9-10-16(17(12-13)25(28)29)24-20(26)18(14-6-3-2-4-7-14)30-21(27)15-8-5-11-23-19(15)22/h2-12,18H,1H3,(H,24,26)
• InChI Key： GEUSSIISGRWOND-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OC(C(NC1C=CC(C)=CC=1[N+](=O)[O-])=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 425.0778483g/mol
• Monoisotopic Mass: 425.0778483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate

Introduction to [(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate (CAS No. 728929-01-9)

Compound with the CAS number 728929-01-9 and the product name [(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular framework of this compound comprises several key functional groups, including a 4-methyl-2-nitrophenyl moiety, a carbamoyl group, a phenylmethyl moiety, and a 2-chloropyridine-3-carboxylate moiety. These components contribute to the compound's unique chemical properties and reactivity, making it a valuable candidate for further investigation in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that exhibit potent biological activity. The presence of a pyridine ring in the structure of [(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate positions it as a promising candidate for exploration in this area. Pyridine derivatives are well-documented for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The combination of the nitro group and the chloropyridine ring suggests that it may undergo various chemical transformations, enabling researchers to modify its structure and optimize its biological activity. This flexibility is particularly valuable in drug discovery pipelines, where the ability to fine-tune molecular properties is crucial for achieving desired therapeutic outcomes.

Recent studies have highlighted the importance of carbamoyl-containing compounds in medicinal chemistry. The carbamoyl group in [(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate could serve as a critical pharmacophore, contributing to the compound's binding affinity and selectivity towards target enzymes or receptors. This underscores the compound's potential as an intermediate in the synthesis of novel therapeutic agents.

The phenylmethyl moiety further enhances the structural complexity of this compound, offering additional opportunities for chemical manipulation. Phenylmethyl derivatives are known for their role in various biological processes, and incorporating this group into a drug-like molecule could lead to improved pharmacokinetic properties and reduced toxicity.

In the context of current research trends, there is a particular focus on developing small-molecule inhibitors that modulate enzyme activity. The nitro group in the 4-methyl-2-nitrophenyl moiety is particularly noteworthy, as nitroaromatic compounds have been shown to exhibit inhibitory effects on several key enzymes involved in disease pathways. This suggests that [(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate could be a valuable tool for studying enzyme mechanisms and developing targeted therapies.

The chloropyridine ring adds another layer of functionality to this compound, making it amenable to further derivatization. Chlorinated pyridines are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and improve oral bioavailability. These properties are essential for developing drugs that can be administered orally and maintain their efficacy over time.

From a synthetic chemistry perspective, [(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate presents an intriguing challenge for researchers seeking to develop new synthetic methodologies. The presence of multiple reactive sites within its structure provides an opportunity to explore novel reaction pathways and develop more efficient synthetic routes. Such advancements are crucial for streamlining drug discovery processes and reducing production costs.

The potential applications of this compound extend beyond academic research. In industrial settings, it could serve as a key intermediate in the synthesis of high-value pharmaceuticals. Its unique structural features make it suitable for use in multi-step syntheses where precise control over reaction outcomes is required. This versatility positions it as a valuable asset for pharmaceutical companies looking to expand their portfolio of active pharmaceutical ingredients (APIs).

In conclusion, [(4-Methyl-2-nitrophenyl)carbamoyl](phenyl)methyl 2-chloropyridine-3-carboxylate (CAS No. 728929-01-9) represents a promising candidate for further exploration in chemical biology and drug development. Its complex molecular structure, rich functional groups, and potential as a building block for novel therapeutics make it a subject of significant interest among researchers. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing medical science and improving human health.